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Compound of Interest

Compound Name: 4-(4-Aminophenoxy)pyridine

Cat. No.: B017474 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-(4-Aminophenoxy)pyridine is a key structural motif and a versatile intermediate in medicinal

chemistry. Its derivatives are foundational scaffolds for a multitude of biologically active

compounds, most notably multi-kinase inhibitors used in oncology.[1] The primary aromatic

amino group serves as a crucial handle for chemical modification, allowing for the synthesis of

diverse compound libraries to explore structure-activity relationships (SAR).

Derivatives of this core structure are integral to the development of targeted cancer therapies

that inhibit critical signaling pathways responsible for tumor proliferation and angiogenesis,

such as the Raf/MEK/ERK pathway.[1] The multi-kinase inhibitor Sorafenib, used in the

treatment of advanced renal cell and hepatocellular carcinoma, is a prominent example derived

from this scaffold.[2] This document provides detailed application notes and experimental

protocols for several common and effective techniques to derivatize the amino group of 4-(4-
Aminophenoxy)pyridine.
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4-(4-Aminophenoxy)pyridine

Acylation
(Amides)

+ RCOCl or (RCO)₂O

Sulfonylation
(Sulfonamides)

+ RSO₂Cl

Reductive Amination
(Secondary/Tertiary Amines)

+ R'COR'', [H]

Alkylation
(Secondary/Tertiary Amines)

+ R-X, Catalyst

Diverse Functional Derivatives
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Acylation Workflow

Dissolve Starting Material
& Base in Solvent

Add Acylating Agent
(e.g., Acetyl Chloride)

Stir at Room Temp
(Monitor by TLC)

Aqueous Workup
& Extraction

Purify by Column
Chromatography or

Recrystallization

N-(4-(pyridin-4-yloxy)phenyl)acetamide
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Sulfonylation Workflow

Dissolve Amine in
Pyridine (Solvent & Base)

Add Sulfonyl Chloride
(e.g., Tosyl Chloride)
portion-wise at 0°C

Stir at Room Temp
(Monitor by TLC)

Pour onto Ice/Water
& Filter Precipitate

Wash with Water
& Recrystallize

N-(4-(pyridin-4-yloxy)phenyl)
-4-methylbenzenesulfonamide
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Reductive Amination Workflow

Combine Amine, Aldehyde/Ketone,
& Solvent (e.g., DCE)

Stir to form Imine intermediate
(Optional: add Acetic Acid)

Add Reducing Agent
(e.g., NaBH(OAc)₃)

Stir at Room Temp
(Monitor by TLC)

Quench with aq. NaHCO₃

& Extract

Dry, Concentrate
& Purify

N-alkyl-4-(pyridin-4-yloxy)aniline
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Simplified Raf/MEK/ERK Signaling Pathway

Growth Factor
Receptor

RAS

RAF
(e.g., B-Raf)

MEK

ERK

Transcription Factors
(Proliferation, Survival)

Sorafenib & Derivatives

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Synthesis_of_4_4_Aminophenoxy_pyridine_2_carboxamide_Derivatives.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6268433/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6268433/
https://www.benchchem.com/product/b017474#techniques-for-derivatizing-the-amino-group-of-4-4-aminophenoxy-pyridine
https://www.benchchem.com/product/b017474#techniques-for-derivatizing-the-amino-group-of-4-4-aminophenoxy-pyridine
https://www.benchchem.com/product/b017474#techniques-for-derivatizing-the-amino-group-of-4-4-aminophenoxy-pyridine
https://www.benchchem.com/product/b017474#techniques-for-derivatizing-the-amino-group-of-4-4-aminophenoxy-pyridine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b017474?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b017474?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

